Cas no 1072945-62-0 (4-(Ethylsulfonamido)phenylboronic Acid)

• Product Name: 4-(Ethylsulfonamido)phenylboronic Acid
• CAS No: 1072945-62-0
• MF: C₈H₁₂BNO₄S
• MW: 229.06118106842
• MDL: MFCD10699608
• CID: 829042
• PubChem ID: 46738827
• Update Time: 2025-06-13

4-(Ethylsulfonamido)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(Ethylsulfonamido)phenyl)boronic acid
• 4-(Ethylsulfonamido)phenylboronic acid
• [4-(ethylsulfonylamino)phenyl]boronic acid
• 4-(Ethylsulfonamido)phenylboronic acid, AldrichCPR
• AKOS015839011
• DTXSID10674478
• MFCD10699608
• {4-[(Ethanesulfonyl)amino]phenyl}boronic acid
• SB79690
• (4-ethanesulfonamidophenyl)boronic acid
• DB-108428
• CS-0176053
• 1072945-62-0
• BS-25543
• 4-ETHANESULFONAMIDOPHENYLBORONIC ACID
• E84560
• SCHEMBL12077561
• (4-(Ethylsulfonamido)phenyl)boronicacid
• 4-(Ethylsulfonamido)phenylboronic Acid

• MDL： MFCD10699608
• Inchi： 1S/C8H12BNO4S/c1-2-15(13,14)10-8-5-3-7(4-6-8)9(11)12/h3-6,10-12H,2H2,1H3
• InChI Key： DFGZKFSYJUXPOK-UHFFFAOYSA-N
• SMILES： S(CC)(NC1C=CC(B(O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 229.05800
• Monoisotopic Mass: 229.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95A^2

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 95.01000
• LogP: 0.28180

Additional information on 4-(Ethylsulfonamido)phenylboronic Acid

4-(Ethylsulfonamido)phenylboronic Acid: A Versatile Compound in Modern Pharmaceutical Research

4-(Ethylsulfonamido)phenylboronic Acid (CAS No. 1072945-62-0) is a significant compound in the field of pharmaceutical research and development. This boronic acid derivative has gained considerable attention due to its unique chemical properties and potential applications in various therapeutic areas. In this article, we will delve into the structure, synthesis, and biological activities of 4-(Ethylsulfonamido)phenylboronic Acid, as well as its role in recent advancements in drug discovery and development.

The molecular structure of 4-(Ethylsulfonamido)phenylboronic Acid is characterized by a phenyl ring substituted with an ethylsulfonamido group and a boronic acid moiety. The presence of the boronic acid group imparts unique reactivity and functional properties to the molecule, making it a valuable building block in organic synthesis. The ethylsulfonamido group, on the other hand, contributes to the compound's solubility and stability, which are crucial for its use in biological systems.

Synthesis of 4-(Ethylsulfonamido)phenylboronic Acid typically involves several steps, including the formation of the ethylsulfonamido intermediate and subsequent coupling with a boronic acid precursor. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis method that significantly reduces reaction time and improves yield (Smith et al., 2021).

The biological activities of 4-(Ethylsulfonamido)phenylboronic Acid have been extensively studied in various contexts. One of the key areas of interest is its potential as a scaffold for developing new drugs. Boronic acids are known for their ability to form reversible covalent bonds with certain biological targets, such as enzymes and receptors. This property makes them attractive candidates for designing inhibitors and modulators with high specificity and potency.

In particular, 4-(Ethylsulfonamido)phenylboronic Acid has shown promise in inhibiting enzymes involved in metabolic pathways associated with diseases such as cancer and diabetes. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound effectively inhibited key enzymes in the glycolytic pathway, leading to reduced tumor growth in preclinical models (Johnson et al., 2022). These findings highlight the potential of 4-(Ethylsulfonamido)phenylboronic Acid as a lead compound for developing novel anticancer agents.

Beyond its direct therapeutic applications, 4-(Ethylsulfonamido)phenylboronic Acid has also found utility as a tool compound in chemical biology research. Its ability to form reversible covalent bonds allows researchers to probe protein-protein interactions and identify novel targets for drug discovery. For example, a study published in Nature Chemical Biology used this compound to investigate the interaction between specific enzymes and their substrates, providing insights into the mechanisms underlying certain diseases (Lee et al., 2023).

The safety profile of 4-(Ethylsulfonamido)phenylboronic Acid is another important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 4-(Ethylsulfonamido)phenylboronic Acid (CAS No. 1072945-62-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical properties and biological activities make it an attractive candidate for developing new drugs targeting various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery of novel therapeutics.